Cas no 383128-26-5 (2-[(benzylsulfanyl)methyl]piperidine)

• Product Name: 2-[(benzylsulfanyl)methyl]piperidine
• CAS No: 383128-26-5
• MF: C₁₃H₁₉NS
• MW: 221.361662149429
• MDL: MFCD02663601
• CID: 5225726
• PubChem ID: 61686685
• Update Time: 2026-03-07

2-[(benzylsulfanyl)methyl]piperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 2-[[(phenylmethyl)thio]methyl]-
• 2-[(benzylsulfanyl)methyl]piperidine

• MDL： MFCD02663601
• Inchi： 1S/C13H19NS/c1-2-6-12(7-3-1)10-15-11-13-8-4-5-9-14-13/h1-3,6-7,13-14H,4-5,8-11H2
• InChI Key： QMVYBPAAQWXTIF-UHFFFAOYSA-N
• SMILES： N1CCCCC1CSCC1=CC=CC=C1

Additional information on 2-[(benzylsulfanyl)methyl]piperidine

2-[(Benzylsulfanyl)methyl]piperidine (CAS No. 383128-26-5): A Comprehensive Overview

2-[(Benzylsulfanyl)methyl]piperidine (CAS No. 383128-26-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique piperidine backbone and benzylsulfanyl functional group, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, C13H19NS, combines the rigidity of the piperidine ring with the reactivity of the sulfur-containing moiety, making it valuable for designing novel molecules.

The growing interest in sulfur-functionalized piperidine derivatives like 2-[(benzylsulfanyl)methyl]piperidine stems from their potential applications in drug discovery. Researchers are particularly intrigued by its role in modulating biological activity, as sulfur atoms often enhance binding affinity to target proteins. Recent studies highlight its utility in developing central nervous system (CNS) therapeutics, where the piperidine scaffold is a common pharmacophore.

From a synthetic perspective, CAS 383128-26-5 offers several advantages. Its benzylsulfanyl group can participate in diverse chemical transformations, including oxidation to sulfoxides or sulfones, expanding its utility in medicinal chemistry. The compound's stability under standard laboratory conditions makes it a practical choice for multi-step syntheses, addressing a key challenge in high-throughput screening workflows.

The commercial availability of 2-[(benzylsulfanyl)methyl]piperidine has increased significantly, driven by demand from contract research organizations (CROs) and academic laboratories. Suppliers now offer it in various purity grades (98-99%), with analytical data including 1H NMR, 13C NMR, and HPLC spectra to ensure quality. This accessibility aligns with current trends favoring building block compounds that accelerate drug discovery timelines.

Environmental and safety considerations for 383128-26-5 follow standard organic compound protocols. While not classified as hazardous, proper handling with personal protective equipment (PPE) is recommended. The compound's physicochemical properties (e.g., molecular weight: 221.36 g/mol, likely liquid state at room temperature) influence its storage requirements, typically under inert atmosphere at 2-8°C to prevent degradation.

Innovative applications continue to emerge for this piperidine derivative. Some research explores its use in catalysis, where the sulfur atom may coordinate to transition metals. Others investigate its potential as a precursor for heterocyclic compounds with agricultural or material science applications. The compound's structure-activity relationship (SAR) profile makes it particularly interesting for fragment-based drug design approaches.

Analytical characterization of 2-[(benzylsulfanyl)methyl]piperidine typically involves advanced techniques like mass spectrometry (MS) and infrared spectroscopy (IR). These methods confirm the compound's identity and purity, crucial for research reproducibility. Computational chemistry studies have also modeled its electronic properties, predicting favorable interactions with biological targets.

The global market for specialty chemicals like 383128-26-5 reflects broader pharmaceutical industry trends. With increasing investment in neurological disorder research and personalized medicine, demand for such building blocks is projected to grow. Suppliers are responding with improved custom synthesis services and larger-scale production capabilities.

For researchers working with 2-[(benzylsulfanyl)methyl]piperidine, recent literature suggests promising directions. Some studies focus on its conversion to sulfonamide analogs, while others explore its use in multicomponent reactions. The compound's balanced lipophilicity (predicted logP ~2.5) makes it particularly valuable for developing blood-brain barrier permeable compounds.

Quality control remains paramount when sourcing CAS 383128-26-5. Reputable suppliers provide comprehensive certificates of analysis (CoA) and gas chromatography (GC) purity data. Researchers should verify these specifications, especially when the compound will be used in sensitive applications like biological screening or asymmetric synthesis.

Future perspectives for 2-[(benzylsulfanyl)methyl]piperidine research include exploring its stereochemistry (potential chiral centers) and developing more efficient synthetic routes. The compound's versatility ensures it will remain relevant as chemical biology continues advancing toward targeted therapies and precision medicine approaches.